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Compound of Interest

1-(2,5-
Compound Name:
Dibromophenyl)sulfonylimidazole

Cat. No.: B369545

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro pharmacological profile
of 1-(2,5-Dibromophenyl)sulfonylimidazole, a novel sulfonamide derivative identified as a
potent inhibitor of Activin receptor-like kinase 5 (ALK5). The data presented herein is based on
a study detailing the synthesis and biological evaluation of a series of sulfonamide derivatives
containing an imidazole moiety. In this study, 1-(2,5-Dibromophenyl)sulfonylimidazole is
referred to as compound 15a.

Core Findings

1-(2,5-Dibromophenyl)sulfonylimidazole (15a) has demonstrated significant potential as an
ALKS5 inhibitor. Key in vitro findings indicate that this compound exhibits potent enzymatic
inhibition of ALKS5, effectively suppresses the downstream TGF-B1/Smad signaling pathway,
and inhibits cancer cell motility without inducing cytotoxicity at effective concentrations. These
characteristics position 1-(2,5-Dibromophenyl)sulfonylimidazole as a promising candidate
for further investigation in the development of novel anticancer therapeutics.

Quantitative In Vitro Data
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The following table summarizes the key quantitative data for 1-(2,5-
Dibromophenyl)sulfonylimidazole (15a) from the cited study.

Parameter Cell Line | System Value Positive Control

ALKS5 Kinase

o Enzymatic Assay 0.130 pM LY-2157299
Inhibition (IC50)

Cytotoxicity (CC50) A549 Cells > 50 uM Not specified

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the targeted signaling pathway and the general workflow of
the in vitro experiments conducted.
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TGF-B Signaling Pathway and Inhibition by 1-(2,5-Dibromophenyl)sulfonylimidazole
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Caption: Inhibition of the TGF-B/ALK5/Smad signaling pathway by 1-(2,5-
Dibromophenyl)sulfonylimidazole.

In Vitro Evaluation Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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